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Compound of Interest

Compound Name: Reactive Blue 160
Cat. No.: B1244196
Get Quote
\ J

An In-depth Technical Guide to C.l. Reactive Blue 160

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of C.I. Reactive Blue 160, a widely used diazo reactive dye in the textile
industry. The information is tailored for researchers, scientists, and professionals in drug
development and related fields who may encounter this compound in their studies, particularly
in areas of environmental science and toxicology.

Chemical Structure and Properties

Reactive Blue 160 is a complex aromatic dye characterized by the presence of two azo
groups, which act as chromophores, and two reactive dichlorotriazine rings that facilitate
covalent bonding with cellulosic fibers.[1] Its structure also incorporates multiple sulfonate
groups, imparting high water solubility, a crucial property for the dyeing process.[1]

Table 1: Physicochemical Properties of C.I. Reactive Blue 160
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Property Value Reference

pentasodium;2-[[[[3-[[4-chloro-
6-[4-[[4-chloro-6-(3-
sulfoanilino)-1,3,5-triazin-2-
ylJamino]-2,5-

IUPAC Name disulfonatoanilino]-1,3,5- [1112]
triazin-2-ylJamino]-2-hydroxy-5-
sulfonatophenyl]diazenyl]-
phenylmethyl]diazenyl]-5-

sulfonatobenzoate

CAS Number 71872-76-9 [11[21131[4][5][6]
C.l. Name Reactive Blue 160 [31[41[6]
Molecular Formula C38H23CI2N14Na5018S5 [1112113114]
Molecular Weight 1309.9 g/mol [1][2][3]
Appearance Navy blue powder [6]

Solubility 100 g/L at 50 °C [6]

Below is a diagram representing the logical relationship of the core functional groups in
Reactive Blue 160.
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Functional groups of Reactive Blue 160.
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Experimental Protocols
Synthesis of Reactive Dyes (General Protocol)

The synthesis of reactive dyes like Reactive Blue 160 typically involves diazotization and
coupling reactions. A general procedure is as follows:

o Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)
and cooled to 0-5°C. A solution of sodium nitrite is then added dropwise to form the
diazonium salt. The temperature must be carefully controlled to prevent the decomposition of
the diazonium salt.

o Coupling: The diazonium salt solution is then slowly added to a solution of a coupling
component (e.g., an aromatic amine or phenol derivative) under controlled pH and
temperature conditions. The coupling reaction results in the formation of the azo dye.

» Condensation: For reactive dyes containing a triazine ring, a subsequent condensation
reaction is carried out. This typically involves reacting the dye with a cyanuric chloride
derivative to introduce the reactive group.

« |solation and Purification: The synthesized dye is then isolated by salting out, followed by
filtration and drying.

Dyeing of Cotton Fabric with Reactive Dyes (General
Protocol)

The application of Reactive Blue 160 to cotton involves the formation of a covalent bond
between the dye and the hydroxyl groups of the cellulose fibers.

o Preparation of the Dye Bath: The dye is dissolved in water to create the dye bath. The pH is
typically adjusted to be slightly acidic to neutral.

o Exhaustion: The cotton fabric is immersed in the dye bath. An electrolyte, such as sodium
chloride or sodium sulfate, is added to promote the exhaustion of the dye onto the fabric. The
temperature is gradually raised.
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 Fixation: An alkali, such as sodium carbonate or sodium hydroxide, is added to the dye bath
to raise the pH. This facilitates the chemical reaction between the reactive groups of the dye
and the hydroxyl groups of the cotton fibers, forming a covalent bond.

e Washing and Soaping: After the dyeing process, the fabric is thoroughly rinsed with water to
remove any unfixed dye. A soaping treatment at a high temperature is then carried out to
remove any hydrolyzed dye and to improve the fastness properties of the dyeing.

The following diagram illustrates the general workflow for dyeing cotton with reactive dyes.
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Preparation

Prepare Dye Solution Prepare Fabric (Scouring/Bleaching)

yeing Proces;
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Add Alkali (Fixation)

Post-Treatment

Rinse with Cold Water

l

Soaping at High Temperature

l

Final Rinse and Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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